![molecular formula C3H3ClN2O2S B1319146 1H-imidazole-4-sulfonyl chloride CAS No. 58767-51-4](/img/structure/B1319146.png)
1H-imidazole-4-sulfonyl chloride
Overview
Description
1H-imidazole-4-sulfonyl chloride is a chemical compound with the empirical formula C3H3ClN2O2S . It has a molecular weight of 166.59 .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles .Molecular Structure Analysis
The molecular structure of this compound consists of an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, attached to a sulfonyl chloride group .Chemical Reactions Analysis
Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes . Imidazole-based compounds have a wide range of applications in medicinal chemistry .Scientific Research Applications
Synthesis and Stability
1H-imidazole-4-sulfonyl chloride derivatives, such as imidazole-1-sulfonyl azide hydrochloride, are notable for their sensitivity and stability. These compounds are valuable as diazotransfer reagents in organic synthesis. Imidazole-1-sulfonyl azide hydrochloride, though effective, was found to be impact sensitive. Alternatives like imidazole-1-sulfonyl azide hydrogen sulfate have been developed due to their improved stability and safety properties for handling (Fischer et al., 2012).
Catalytic Applications
3-Methyl-1-sulfonic acid imidazolium chloride is an example of an ionic liquid derived from imidazole sulfonyl chloride, used as an efficient catalyst for the synthesis of N-sulfonyl imines. This represents the use of imidazole derivatives in green chemistry, emphasizing their role in environmentally friendly and sustainable chemical processes (Zolfigol et al., 2010).
Analytical Applications
This compound derivatives also find application in analytical chemistry. For instance, a method using 4-dimethylaminoazobenzene-4'-sulfonyl chloride for the analysis of histamine H3-receptor antagonists in biological matrices demonstrates the utility of these compounds in sophisticated analytical techniques (Handley et al., 1998).
Synthesis of Sulfonyl Azides
Imidazole-1-sulfonyl azide hydrogen sulfate is particularly efficient for synthesizing sulfonyl azides from primary sulfonamides. The significance of this process lies in its high yield and experimental simplicity, marking an important advancement in the field of organic synthesis (Stevens et al., 2014).
Polymer Science
In polymer science, this compound derivatives play a role in enhancing the properties of materials. For example, polybenzimidazole/1H-imidazole-4-sulfonic acid hybrid membranes show improved conductivity, which is crucial in applications like high-temperature proton exchange membrane fuel cells (Shen et al., 2012).
Mechanism of Action
Target of Action
1H-Imidazole-4-sulfonyl chloride is a chemical compound with the empirical formula C3H3ClN2O2S Imidazoles, the class of compounds to which it belongs, are known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
Imidazoles typically interact with their targets through the formation of hydrogen bonds and π-π stacking interactions . The sulfonyl chloride group may also undergo nucleophilic substitution reactions, potentially leading to the formation of covalent bonds with target molecules .
Biochemical Pathways
Imidazoles are known to play key roles in a variety of biochemical processes, including the synthesis of nucleic acids and proteins, energy metabolism, and signal transduction .
Pharmacokinetics
The physicochemical properties of the compound, such as its molecular weight and solubility, suggest that it may have good bioavailability .
Result of Action
It is known that imidazoles can have a wide range of biological effects, depending on their specific targets and mode of action .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1H-imidazole-5-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3ClN2O2S/c4-9(7,8)3-1-5-2-6-3/h1-2H,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXCZCMCHRWGSBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=N1)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60596893 | |
Record name | 1H-Imidazole-5-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60596893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58767-51-4 | |
Record name | 1H-Imidazole-5-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60596893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-imidazole-4-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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